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Compound of Interest

Compound Name: Paracelsin

Cat. No.: B013091 Get Quote

Essential Safety and Handling Guide for
Paracelsin
This guide provides crucial safety protocols and logistical information for the proper handling

and disposal of Paracelsin, ensuring the safety of researchers, scientists, and drug

development professionals. Adherence to these procedures is vital for minimizing risks and

maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Paracelsin to

prevent exposure and ensure personal safety.
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Protection Type Specific Requirement Standard

Eye Protection
Chemical safety goggles or a

face shield
ANSI Z87.1 / EN166

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

EN374

Skin and Body Protection
Laboratory coat, closed-toe

shoes, and long pants
N/A

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH/MSHA or EN 149

approved respirator is

required.

NIOSH/MSHA or EN 149

Hazard Identification and First Aid
Paracelsin is classified as a hazardous substance. It is harmful if swallowed, causes skin

irritation, and can cause serious eye irritation.[1] The following table summarizes the primary

hazards and corresponding first aid measures.
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Hazard Precautionary Statement First Aid Measures

Harmful if Swallowed

Do not eat, drink, or smoke

when using this product. Rinse

mouth if swallowed.

Immediately call a POISON

CENTER or doctor/physician.

Do NOT induce vomiting.

Skin Irritation

Wear protective gloves and

clothing. Wash skin thoroughly

after handling.

Remove contaminated

clothing. Wash with soap and

water. If skin irritation occurs,

get medical advice/attention.[2]

Serious Eye Irritation Wear eye protection.

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[1][2]

Inhalation

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

Operational Plan for Handling Paracelsin
A systematic approach to handling Paracelsin is essential to minimize risk. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Handling Paracelsin
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Preparation: Ensure all necessary PPE is worn correctly. Prepare the work area in a certified

chemical fume hood.

Weighing: Tare a clean, dry weighing vessel on a calibrated analytical balance. Carefully

weigh the desired amount of Paracelsin.

Dissolution: Add the weighed Paracelsin to a suitable container with the appropriate solvent.

Stir gently until fully dissolved.

Storage: If not for immediate use, store the solution in a tightly sealed, clearly labeled

container in a cool, dry, and well-ventilated place away from incompatible materials such as

strong acids and oxidizing agents.[1]

Disposal Plan
All waste containing Paracelsin must be treated as hazardous waste.

Solid Waste: Collect all solid Paracelsin waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Dispose of liquid waste containing Paracelsin in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour down the drain.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

designated hazardous waste container.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.

The disposal of all Paracelsin waste must be in accordance with local, state, and federal

regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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